![molecular formula C11H9Cl2NO2 B2603648 5-chloro-3-[(E)-4-chlorobut-2-enyl]-1,3-benzoxazol-2-one CAS No. 866150-27-8](/img/structure/B2603648.png)
5-chloro-3-[(E)-4-chlorobut-2-enyl]-1,3-benzoxazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-3-[(E)-4-chlorobut-2-enyl]-1,3-benzoxazol-2-one, also known as 4-chloro-7-[[(E)-4-chlorobut-2-en-1-yl]oxy]-3H-benzoxazol-2-one, is a compound of the benzoxazolone family. It is a heterocyclic organic compound that is widely used in scientific research, and is of particular interest due to its potential applications in the development of therapeutic drugs.
Scientific Research Applications
Synthesis and Biological Activities
- The synthesis of novel derivatives related to benzoxazole has been investigated, demonstrating their potential antimicrobial, analgesic activities, and interesting binding profiles in molecular docking studies. These compounds show pronounced activities and high receptor affinity, indicating their usefulness in developing new therapeutic agents (Jayanna et al., 2013).
- Another study focused on the unexpected reactivity of o-nitrosophenol with alkynyl bromides leading to the synthesis of new heterocyclic compounds, including benzoxazoles. This highlights the versatility of benzoxazole derivatives in chemical syntheses and the potential for creating novel compounds with varied biological activities (Yao & Huang, 2010).
- Research on the utility of specific chloro-substituted benzoxazole derivatives for constructing novel heterocyclic systems reveals their potential in antimicrobial and anticancer evaluations. These studies suggest the significant role of these compounds in medicinal chemistry for developing new therapeutic agents (Ibrahim et al., 2022).
Molecular Docking and Chemiluminescence Studies
- Benzoxazole derivatives have also been synthesized for PET imaging of 5-HT(3) receptors, showcasing the potential of these compounds in biomedical imaging techniques. This highlights their relevance in diagnosing and studying diseases related to brain, heart, and cancer (Gao et al., 2008).
- Moreover, studies involving molecular docking and antimicrobial evaluation of benzoxazole derivatives provide insights into their mechanism of action and potential as antimicrobial agents. This research underscores the importance of structural design in enhancing the biological activities of benzoxazole compounds (Ertan-Bolelli et al., 2016).
Experimental and Quantum Mechanical Studies
- Experimental and quantum mechanical studies on benzoxazole compounds, such as chlorzoxazone and its derivatives, offer valuable information on their structural and electronic properties, potentially leading to applications in light harvesting and enzyme inhibition. These studies provide a foundation for future research in developing novel compounds with enhanced functionalities (Velcheva et al., 2006).
Properties
IUPAC Name |
5-chloro-3-[(E)-4-chlorobut-2-enyl]-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2NO2/c12-5-1-2-6-14-9-7-8(13)3-4-10(9)16-11(14)15/h1-4,7H,5-6H2/b2-1+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIQOWRSTPLWVCW-OWOJBTEDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N(C(=O)O2)CC=CCCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1Cl)N(C(=O)O2)C/C=C/CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.